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Compound of Interest

Compound Name: (+)-Diasyringaresinol

Cat. No.: B12376391

An In-depth Technical Guide to (+)-Diasyringaresinol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, biological
activities, and mechanistic insights of (+)-Diasyringaresinol, a lignan with significant
therapeutic potential.

Core Chemical Data
Identifier Value Reference
CAS Number 551-29-1 [1][2][3]
Molecular Formula C22H260s [1112][3]
Molecular Weight 418.44 g/mol [2]

4-[(3S,3aR,6S,6aR)-6-(4-
hydroxy-3,5-

IUPAC Name dimethoxyphenyl)-1,3,3a,4,6,6 [4]
a-hexahydrofuro[3,4-c]furan-3-

yl]-2,6-dimethoxyphenol

Synonyms (+)-Syringaresinol [4]
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Biological Activities and Therapeutic Potential

(+)-Diasyringaresinol, a naturally occurring lignan, has demonstrated a broad spectrum of
pharmacological activities, positioning it as a promising candidate for further investigation in
drug discovery and development. Its key biological effects include anti-inflammatory,
antioxidant, and cardioprotective actions.

Anti-inflammatory Activity

(+)-Diasyringaresinol has been shown to exert potent anti-inflammatory effects in both in vitro
and in vivo models. Studies have demonstrated its ability to modulate key inflammatory
pathways and reduce the production of pro-inflammatory mediators.

Quantitative Data on Anti-inflammatory Effects

. Treatment
Experimental Parameter .
Concentration/Dos  Result
Model Measured
e
LPS-stimulated RAW Nitric Oxide (NO) Dose-dependent
. 25, 50, 100 UM o
264.7 macrophages Production inhibition
LPS-stimulated RAW Prostaglandin E2 Dose-dependent
. 25, 50, 100 uM o
264.7 macrophages (PGE2) Production inhibition
LPS-stimulated RAW TNF-q, IL-183, IL-6 Dose-dependent
. 25, 50, 100 uM o
264.7 macrophages Production inhibition
Carrageenan-induced Significant reduction
S Paw Edema Volume 30 mg/kg )
paw edema in mice in edema
_ NO, PGE2, IL-6, TNF- o .
IL-1p-activated mouse ] N Significant restraint of
a, INOS, COX-2, Not specified )
chondrocytes expression

MMP-13 expression

Antioxidant Activity

The antioxidant properties of (+)-Diasyringaresinol are attributed to its ability to scavenge free
radicals and modulate endogenous antioxidant defense systems. This activity is crucial in
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mitigating oxidative stress-related cellular damage.

Quantitative Data on Antioxidant Effects

Experimental Parameter Treatment —
esu
Model Measured Concentration
a-MSH-induced Reactive Oxygen o _
) ) - Reduction in cytosolic
B16F10 murine Species (ROS) Not specified ROS
melanoma cells Generation
High glucose-treated S o )
Oxidative Stress -~ Alleviation of oxidant
neonatal rat ) Not specified
Biomarkers stress

ventricular myocytes

Cardioprotective Effects

(+)-Diasyringaresinol has shown promise in protecting the cardiovascular system, particularly
in the context of diabetic cardiomyopathy and myocardial infarction. Its mechanisms of action
involve reducing inflammation, fibrosis, and oxidative stress in cardiac tissues.

Quantitative Data on Cardioprotective Effects

Experimental Parameter

Treatment Result
Model Measured
) Cardiac dysfunction, Significant
STZ-induced type 1 o ] )
] o hypertrophy, and Oral administration improvement and
diabetic mice ] ) ]
fibrosis prevention
High glucose-treated ) ) ]
Cell apoptosis and Incubation with
neonatal rat , , _ _ Potent decrease
) fibrosis syringaresinol
ventricular myocytes
) ) Cellular damage,
Hypoxia/reoxygenatio ]
. apoptosis, - Dose-dependent
n-induced ) ) Not specified ]
mitochondrial protection

cardiomyocytes .
dysfunction
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Experimental Protocols

In Vitro Anti-inflammatory Assay in RAW 264.7
Macrophages

e Cell Culture: RAW 264.7 macrophages are cultured in DMEM supplemented with 10% FBS
and 1% penicillin-streptomycin at 37°C in a 5% CO2 humidified incubator.

o Treatment: Cells are pre-treated with various concentrations of (+)-Diasyringaresinol (e.g.,
25, 50, 100 pM) for 1 hour.

» Stimulation: Lipopolysaccharide (LPS) at a concentration of 1 pg/mL is added to the culture
medium to induce an inflammatory response.

e |ncubation: The cells are incubated for 24 hours.
o Measurement of Inflammatory Mediators:

o Nitric Oxide (NO): The concentration of nitrite in the culture supernatant is measured using
the Griess reagent.

o Prostaglandins (PGE2) and Cytokines (TNF-q, IL-1(3, IL-6): Levels of these mediators in
the supernatant are quantified using specific ELISA kits.

o Western Blot Analysis: Cell lysates are prepared to determine the protein expression levels
of INOS, COX-2, and components of the NF-kB and MAPK signaling pathways.

e RT-PCR Analysis: Total RNA is extracted to measure the mRNA expression levels of INOS,
COX-2, and pro-inflammatory cytokines.

In Vivo Anti-inflammatory Assay: Carrageenan-induced
Paw Edema

e Animals: ICR mice are used for this model.

o Treatment: (+)-Diasyringaresinol (e.g., 30 mg/kg) or a vehicle control is administered orally
to the mice.
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 Induction of Edema: One hour after treatment, a 1% solution of carrageenan is injected into
the sub-plantar region of the right hind paw.

e Measurement of Paw Edema: The volume of the paw is measured using a plethysmometer
at various time points (e.g., 1, 2, 3, and 4 hours) after the carrageenan injection.

» Biochemical Analysis: After the final measurement, the paw tissue is collected for the
analysis of inflammatory markers (e.g., INOS, COX-2, TNF-q, IL-1[3, IL-6) using RT-PCR and
Western blotting.

Signaling Pathways and Mechanisms of Action

(+)-Diasyringaresinol exerts its biological effects by modulating several key signaling
pathways.

Anti-inflammatory Signaling Pathway

The anti-inflammatory effects of (+)-Diasyringaresinol are primarily mediated through the
inhibition of the NF-kB and MAPK signaling pathways.
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Cytoplasm

MAPK
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Pro-inflammatory Genes
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Caption: Anti-inflammatory signaling pathway of (+)-Diasyringaresinol.

Cardioprotective Signaling Pathways

In the context of diabetic cardiomyopathy, syringaresinol has been shown to modulate the
Keapl1/Nrf2 and TGF-B/Smad signaling pathways.
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Caption: Cardioprotective signaling of syringaresinol.

Experimental Workflow for In Vitro Anti-inflammatory
Screening
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The following diagram illustrates a typical workflow for screening the anti-inflammatory potential
of (+)-Diasyringaresinol in a cell-based assay.
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Caption: Workflow for in vitro anti-inflammatory screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(+)-Diasyringaresinol CAS number and molecular
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12376391#diasyringaresinol-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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